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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium hypochlorite (CAS number: 13840-33-0), with the chemical formula LiOCl, is the

lithium salt of hypochlorous acid.[1] It is a colorless to white crystalline solid known for its

disinfectant and oxidizing properties.[2] While primarily used for water treatment, particularly in

swimming pools, and as a bleaching agent, its chemical reactivity also lends itself to

applications in organic synthesis.[1][3] This technical guide provides a comprehensive overview

of the experimental data available for lithium hypochlorite, including its physicochemical

properties, synthesis and purification protocols, analytical methods for its quantification, and its

mechanism of action as a disinfectant.

Physicochemical and Toxicological Data
The following tables summarize the key quantitative data for lithium hypochlorite based on

available literature and safety data sheets.

Table 1: Physicochemical Properties of Lithium Hypochlorite
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Property Value Reference(s)

Molecular Formula ClLiO [3]

Molecular Weight 58.39 g/mol [1]

Appearance
Colorless or white crystalline

solid/granular solid
[1][2]

Odor Chlorine-like [1]

Melting Point 135 °C (decomposes) [1]

Boiling Point 1,336 °C [1]

Density 0.531 g/cm³ (at 20 °C) [1]

Solubility in Water Soluble [1]

Autoignition Temperature > 180 °C [1]

Table 2: Toxicological Data for Lithium Hypochlorite

Test Result Species Reference(s)

Acute Oral Toxicity

(LD50)
500 mg/kg Rat [1]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and quantitative analysis of lithium
hypochlorite are provided below.

I. Synthesis of Lithium Hypochlorite
Principle: Lithium hypochlorite can be synthesized by reacting an aqueous solution of

hypochlorous acid (HOCl) with a slurry of lithium hydroxide (LiOH). The reaction is typically

carried out at low temperatures to minimize the formation of byproducts such as lithium

chlorate and lithium chloride.

Experimental Workflow for Synthesis
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Reactant Preparation

Reaction

Product Formation

Prepare aqueous slurry of LiOH

Admix HOCl solution with LiOH slurry

Obtain concentrated aqueous HOCl solution (≥35%)

Maintain temperature at 0-20 °C

Stir to ensure homogeneity

Formation of aqueous LiOCl solution

Click to download full resolution via product page

Caption: Workflow for the synthesis of lithium hypochlorite.

Detailed Protocol:

Preparation of Lithium Hydroxide Slurry: Prepare a 20% (w/w) aqueous slurry of lithium

hydroxide (LiOH·H₂O).

Cooling: Cool the lithium hydroxide slurry to approximately 0 °C in a reaction vessel

equipped with a stirrer.

Reaction: Slowly add a concentrated aqueous solution of hypochlorous acid (e.g., 43.7% by

weight HOCl) to the cooled and stirred LiOH slurry.
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Temperature Control: Maintain the reaction temperature below 20 °C throughout the addition

of hypochlorous acid.

Monitoring: Monitor the excess alkalinity of the solution. Continue the addition of HOCl until

the excess alkalinity reaches approximately one percent.

Further Addition: If necessary, introduce additional solid LiOH·H₂O to the solution and

continue the addition of HOCl at a temperature below 20 °C until the LiOH is completely

converted to LiOCl.

Product: The resulting product is an aqueous solution of lithium hypochlorite with a

concentration of approximately 15% to 40% by weight.

II. Purification of Lithium Hypochlorite
Principle: The aqueous solution of lithium hypochlorite obtained from the synthesis can be

purified by crystallization. Cooling the solution to subzero temperatures induces the formation

of lithium hypochlorite crystals, which can then be separated from the mother liquor

containing impurities.

Experimental Workflow for Purification
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Aqueous LiOCl Solution

Cool solution to 0 to -20 °C

Formation of LiOCl crystal slurry

Separate crystals from mother liquor (e.g., filtration)

Purified LiOCl Crystals

Dry the crystals (e.g., spray drying at 120-200 °C)

Solid Lithium Hypochlorite (75-100% LiOCl)
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Aqueous Solution Chemistry

Microbial Cell Interaction

Cellular Effects

LiOCl dissociates to Li⁺ and OCl⁻

OCl⁻ + H₂O ⇌ HOCl + OH⁻

HOCl penetrates cell wall

HOCl is the primary active species

Oxidation of cellular components

Enzyme inactivation DNA damage

Cell death
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084502#cas-number-13840-33-0-experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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